Cas no 130952-46-4 (Sodium 3-(4-((1H-imidazol-1-yl)methyl)phenyl)acrylate)
Sodium 3-(4-((1H-imidazol-1-yl)methyl)phenyl)acrylate Chemical and Physical Properties
Names and Identifiers
-
- Ozagrel sodium
- SODIUM OZAGREL
- 4-(1h-imidazol-1-ylmethyl)cinnamic acid sodium salt
- OZAGREL SODIUM CP
- OzagrelSodiumC13H11N2Nao2
- Sodium 3-(4-((1H-imidazol-1-yl)methyl)phenyl)acrylate
- Ozagrel (sodiuM salt)
- sodium,3-[4-(imidazol-1-ylmethyl)phenyl]prop-2-enoate
- OKY-046 sodium
- OZAGREL SODIUM CP
- Ozagrel sodium [WHO-DD]
- OKY-046 sodium;OKY 046 sodium;OKY046 sodium
- F85114
- EX-A5745
- Sodium(E)-3-(4-((1H-imidazol-1-yl)methyl)phenyl)acrylate
- sodium;(E)-3-[4-(imidazol-1-ylmethyl)phenyl]prop-2-enoate
- D01684
- HY-B0428A
- 2-Propenoic acid, 3-[4-(1H-imidazol-1-ylmethyl)phenyl]-, sodium salt (1:1)
- 4X5577N3ET
- AMY3367
- CCG-266963
- AKOS015895382
- 2-Propenoic acid, 3-(4-(1H-imidazol-1-ylmethyl)phenyl)-, sodium salt, (E)-
- Xanbon
- CS-3808
- XanbonS
- sodium 3-{4-[(1H-imidazol-1-yl)methyl]phenyl}prop-2-enoate
- 130952-46-4
- AS-12150
- KW-01
- 189224-26-8
- DTXSID50172327
- AKOS015967214
- A912378
- Ozagrel sodium (JP17)
- NCNYJCOBUTXCBR-IPZCTEOASA-M
- Ozagrel sodium [JAN:WHO-DD]
- 189224-26-8 (sodium)
- Q27260625
- BCP12393
- UNII-4X5577N3ET
- Ozagrel sodium salt [MI]
- 2-Propenoic acid, 3-(4-(1H-imidazol-1-ylmethyl)phenyl)-, sodium salt (1:1), (2E)-
- AKOS025149474
- Ozagrel (sodium)
- Ozapen (TN)
- 2-Propenoic acid, 3-(4-(1H-imidazol-1-ylmethyl)phenyl)-, sodium salt, (2E)-
- AC-15516
- SCHEMBL3093220
- Ozagrel sodium [JAN]
- Athrombone
- Cataclot
- Sodium (E)-3-(4-((1H-imidazol-1-yl)methyl)phenyl)acrylate
- Kadenin
- HMS3887A15
- Monosodium (2E)-3-[4-(1H-imidazol-1-ylmethyl)phenyl]prop-2-enoate
- Ozagrel sodium (JP18)
- Ozapen
- Monosodium (2E)-3-(4-(1H-imidazol-1-ylmethyl)phenyl)prop-2-enoate
- 2-Propenoic acid, 3-[4-(1H-imidazol-1-ylmethyl)phenyl]-, sodium salt,(2E)-
- OZAGREL SODIUM SALT
- DTXCID5094818
-
- MDL: MFCD00875845
- Inchi: 1S/C13H12N2O2.Na/c16-13(17)6-5-11-1-3-12(4-2-11)9-15-8-7-14-10-15;/h1-8,10H,9H2,(H,16,17);/q;+1/p-1/b6-5+;
- InChI Key: NCNYJCOBUTXCBR-IPZCTEOASA-M
- SMILES: [Na+].[O-]C(/C=C/C1C=CC(=CC=1)CN1C=NC=C1)=O
Computed Properties
- Exact Mass: 250.07200
- Monoisotopic Mass: 250.072
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 18
- Rotatable Bond Count: 4
- Complexity: 289
- Covalently-Bonded Unit Count: 2
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 1
- Undefined Bond Stereocenter Count: 0
- Topological Polar Surface Area: 58A^2
Experimental Properties
- Color/Form: White or off white crystalline powder
- Boiling Point: 468 °C at 760 mmHg
- Flash Point: 236.8 °C
- PSA: 57.95000
- LogP: 0.69450
Sodium 3-(4-((1H-imidazol-1-yl)methyl)phenyl)acrylate Security Information
- Storage Condition:Sealed in dry,Room Temperature(BD146592)
Sodium 3-(4-((1H-imidazol-1-yl)methyl)phenyl)acrylate Customs Data
- HS CODE:2933290090
- Customs Data:
China Customs Code:
2933290090Overview:
2933290090. Other compounds with non fused imidazole ring in structure. VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:nothing. MFN tariff:6.5%. general tariff:20.0%
Declaration elements:
Product Name, component content, use to, Please indicate the appearance of Urotropine, 6- caprolactam please indicate the appearance, Signing date
Summary:
2933290090. other compounds containing an unfused imidazole ring (whether or not hydrogenated) in the structure. VAT:17.0%. Tax rebate rate:13.0%. . MFN tariff:6.5%. General tariff:20.0%
Sodium 3-(4-((1H-imidazol-1-yl)methyl)phenyl)acrylate Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| DC Chemicals | DC9445-100 mg |
Ozagrel (sodium) |
130952-46-4 | >98% | 100mg |
$150.0 | 2022-02-28 | |
| DC Chemicals | DC9445-250 mg |
Ozagrel (sodium) |
130952-46-4 | >98% | 250mg |
$300.0 | 2022-02-28 | |
| DC Chemicals | DC9445-1 g |
Ozagrel (sodium) |
130952-46-4 | >98% | 1g |
$600.0 | 2022-02-28 | |
| TRC | S074910-250mg |
Sodium 3-(4-((1H-imidazol-1-yl)methyl)phenyl)acrylate |
130952-46-4 | 250mg |
$ 430.00 | 2022-06-03 | ||
| TRC | S074910-500mg |
Sodium 3-(4-((1H-imidazol-1-yl)methyl)phenyl)acrylate |
130952-46-4 | 500mg |
$ 715.00 | 2022-06-03 | ||
| Chemenu | CM187063-10mg |
Sodium 3-(4-((1H-imidazol-1-yl)methyl)phenyl)acrylate |
130952-46-4 | 98% | 10mg |
$106 | 2024-08-02 | |
| Chemenu | CM187063-50mg |
Sodium 3-(4-((1H-imidazol-1-yl)methyl)phenyl)acrylate |
130952-46-4 | 98% | 50mg |
$258 | 2024-08-02 | |
| Chemenu | CM187063-100mg |
Sodium 3-(4-((1H-imidazol-1-yl)methyl)phenyl)acrylate |
130952-46-4 | 98% | 100mg |
$454 | 2024-08-02 | |
| SHANG HAI MAI KE LIN SHENG HUA Technology Co., Ltd. | O910881-10mg |
Ozagrel sodium (OKY-046 sodium) |
130952-46-4 | 98% | 10mg |
¥1,022.40 | 2022-09-01 | |
| SHANG HAI JI ZHI SHENG HUA Technology Co., Ltd. | O60800-5mg |
Ozagrel (sodium) |
130952-46-4 | 5mg |
¥722.0 | 2021-09-08 |
Sodium 3-(4-((1H-imidazol-1-yl)methyl)phenyl)acrylate Suppliers
Sodium 3-(4-((1H-imidazol-1-yl)methyl)phenyl)acrylate Related Literature
-
Doug Ogrin,Laura H. van Poppel,Simon G. Bott,Andrew R. Barron Dalton Trans., 2004, 3689-3694
-
Jialiang Yuan,Ran Dong,Yuan Li,Yang Liu,Zhuo Zheng,Yuxia Liu,Yan Sun,Benhe Zhong,Zhenguo Wu,Xiaodong Guo Chem. Commun., 2021,57, 13004-13007
-
Michael Kappl,Paul M. Young,Daniela Traini,Sanyog Jain RSC Adv., 2016,6, 25789-25798
-
Ni-Na Sun,Fengli Qu,Xiaobing Zhang,Shufang Zhang,Jinmao You Analyst, 2015,140, 1827-1831
-
Kui Wu,Zhihua Yang,Shilie Pan Dalton Trans., 2015,44, 19856-19864
Additional information on Sodium 3-(4-((1H-imidazol-1-yl)methyl)phenyl)acrylate
Comprehensive Overview of Sodium 3-(4-((1H-imidazol-1-yl)methyl)phenyl)acrylate (CAS No. 130952-46-4)
Sodium 3-(4-((1H-imidazol-1-yl)methyl)phenyl)acrylate, with the CAS number 130952-46-4, is a specialized organic compound that has garnered significant attention in pharmaceutical and biochemical research. This compound, often referred to by its systematic name, features a unique molecular structure combining an imidazole ring and a phenylacrylate moiety. Its sodium salt form enhances solubility, making it particularly useful in aqueous applications. Researchers are increasingly interested in this compound due to its potential applications in drug development, particularly in targeting specific enzymatic pathways.
The imidazole component of Sodium 3-(4-((1H-imidazol-1-yl)methyl)phenyl)acrylate is a key structural feature, as imidazole derivatives are known for their biological activity. This has led to a surge in searches for "imidazole-based pharmaceuticals" and "bioactive sodium salts," reflecting the growing demand for innovative therapeutic agents. The compound's phenylacrylate segment further contributes to its reactivity, enabling it to participate in various chemical reactions, such as Michael additions or polymerizations, which are critical in material science and medicinal chemistry.
In recent years, the scientific community has focused on "green chemistry" and "sustainable synthesis," and Sodium 3-(4-((1H-imidazol-1-yl)methyl)phenyl)acrylate aligns well with these trends. Its synthesis can be optimized to reduce waste and energy consumption, addressing the global push for environmentally friendly chemical processes. Additionally, its potential role in "drug delivery systems" and "biocompatible materials" has made it a subject of interest in nanotechnology and biomedical engineering forums.
From an analytical perspective, the characterization of CAS 130952-46-4 involves advanced techniques such as NMR spectroscopy, mass spectrometry, and HPLC. These methods ensure purity and confirm structural integrity, which are critical for its application in high-stakes industries like pharmaceuticals. The compound's stability under various pH conditions also makes it a candidate for "pH-sensitive drug release" systems, a hot topic in precision medicine.
Another area where Sodium 3-(4-((1H-imidazol-1-yl)methyl)phenyl)acrylate shows promise is in the field of "antimicrobial agents." With the rise of antibiotic-resistant bacteria, researchers are exploring novel compounds with imidazole cores for their potential antibacterial and antifungal properties. This aligns with frequent search queries like "new antimicrobial compounds" and "imidazole derivatives in medicine," highlighting its relevance in contemporary healthcare challenges.
In conclusion, Sodium 3-(4-((1H-imidazol-1-yl)methyl)phenyl)acrylate (CAS 130952-46-4) is a versatile compound with broad applications in pharmaceuticals, materials science, and green chemistry. Its unique structure and properties make it a valuable subject for ongoing research, particularly in addressing modern scientific and medical challenges. As interest in "functionalized imidazoles" and "sodium acrylate derivatives" continues to grow, this compound is poised to play a pivotal role in future innovations.
130952-46-4 (Sodium 3-(4-((1H-imidazol-1-yl)methyl)phenyl)acrylate) Related Products
- 74003-18-2(Ozagrel Hydrochloride)
- 123853-55-4(3-{4-[(1H-Imidazol-1-yl)methyl]phenyl}prop-2-en-1-ol)
- 82571-53-7(Ozagrel)
- 83993-01-5(Ozagrel hydrochloride hydrate)
- 86911-17-3(Ozagrel methyl ester)
- 78712-43-3(Ozagrel HCl)
- 189224-26-8(Ozagrel Na)
- 141765-54-0(3-[4-(1H-imidazol-1-ylmethyl)phenyl]-2-Propenal)
- 103573-95-1(2-Propen-1-ol, 3-[4-(1H-imidazol-1-ylmethyl)phenyl]-, (E)-)
- 143945-86-2(Cis-Ozagrel)